Cas no 1009303-60-9 (7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one)

7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one structure
1009303-60-9 structure
Product Name:7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one
CAS No:1009303-60-9
MF:C14H17BN2O3
MW:272.107383489609
CID:5465560
PubChem ID:59703426
Update Time:2023-11-24

7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHTHALAZIN-1(2H)-ONE
    • 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-phthalazin-1-one
    • Z2044768117
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1(2H)-phthalazinone
    • 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one
    • 1(2H)-Phthalazinone, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)10-6-5-9-8-16-17-12(18)11(9)7-10/h5-8H,1-4H3,(H,17,18)
    • InChI Key: IFYUVFCFFIRDHF-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C=NNC(C3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 272.1332226 g/mol
  • Monoisotopic Mass: 272.1332226 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 272.11
  • Topological Polar Surface Area: 59.9

7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydrophthalazin-1-one Pricemore >>

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Enamine
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